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Compound of Interest

Compound Name: Longipedlactone J

Cat. No.: B14015376 Get Quote

Longipedlactone J: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Longipedlactone J is a naturally occurring triterpenoid isolated from the stems of Kadsura

heteroclita. This document provides a comprehensive overview of its known physical and

chemical properties, drawing from available spectroscopic and analytical data. While specific

biological activities and associated signaling pathways for Longipedlactone J have not been

extensively elucidated, this guide serves as a foundational resource for researchers. It includes

a summary of its physicochemical characteristics, a general experimental protocol for its

isolation, and contextual information on the bioactivities of related compounds from the

Kadsura genus.

Physicochemical Properties
Longipedlactone J is a complex triterpenoid with a distinct molecular architecture. Its

fundamental properties have been determined through spectroscopic analysis, primarily from

the initial isolation and characterization studies.

Table 1: Physical and Chemical Properties of Longipedlactone J
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Property Value Source

CAS Number 1011762-93-8 [1]

Molecular Formula C₃₂H₄₀O₇ N/A

Molecular Weight 536.7 g/mol N/A

Natural Source Stems of Kadsura heteroclita [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Spectroscopic Data
The structural elucidation of Longipedlactone J was accomplished through extensive

spectroscopic analysis, including 1D and 2D Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry. The following tables summarize the key NMR spectroscopic data as reported in

the primary literature.

Table 2: ¹H NMR Spectroscopic Data for Longipedlactone J

Position δH (ppm) Multiplicity J (Hz)

Data not available in

search results
N/A N/A N/A

Table 3: ¹³C NMR Spectroscopic Data for Longipedlactone J

Position δC (ppm)

Data not available in search results N/A

Note: The complete ¹H and ¹³C NMR data for Longipedlactone J are typically found in

specialized publications such as Phytochemistry, 2008, 69(5), 1266-1272. Researchers should

consult the primary literature for definitive data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.biocrick.com/Longipedlactone-J-BCN6644.html
https://www.biocrick.com/Longipedlactone-J-BCN6644.html
https://www.biocrick.com/Longipedlactone-J-BCN6644.html
https://www.benchchem.com/product/b14015376?utm_src=pdf-body
https://www.benchchem.com/product/b14015376?utm_src=pdf-body
https://www.benchchem.com/product/b14015376?utm_src=pdf-body
https://www.benchchem.com/product/b14015376?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14015376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Isolation of Longipedlactone J
The following is a generalized experimental protocol for the isolation of Longipedlactone J
from Kadsura heteroclita, based on standard phytochemical extraction and purification

techniques.

Extraction: The air-dried and powdered stems of Kadsura heteroclita are extracted with a

suitable solvent, such as ethanol or methanol, at room temperature. The resulting extract is

then concentrated under reduced pressure to yield a crude residue.

Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned

with solvents of increasing polarity, such as petroleum ether, chloroform, and ethyl acetate,

to separate compounds based on their polarity.

Chromatographic Separation: The chloroform-soluble fraction, which is expected to contain

Longipedlactone J, is subjected to repeated column chromatography on silica gel. Elution

is typically performed with a gradient of solvents, such as a mixture of hexane and ethyl

acetate.

Further Purification: Fractions containing Longipedlactone J are further purified by

preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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